Cas no 329901-24-8 (4-{4-3-(Dimethylamino)propyl-5-methyl-4H-1,2,4-triazol-3-yl}-1-methyl-1H-pyrazol-5-amine)

• Product Name: 4-{4-3-(Dimethylamino)propyl-5-methyl-4H-1,2,4-triazol-3-yl}-1-methyl-1H-pyrazol-5-amine
• CAS No: 329901-24-8
• CID: 4646356
• Update Time: 2025-05-19

4-{4-3-(Dimethylamino)propyl-5-methyl-4H-1,2,4-triazol-3-yl}-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-{4-3-(Dimethylamino)propyl-5-methyl-4H-1,2,4-triazol-3-yl}-1-methyl-1H-pyrazol-5-amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-{4-3-(Dimethylamino)propyl-5-methyl-4H-1,2,4-triazol-3-yl}-1-methyl-1H-pyrazol-5-amine

Chemical Compound CAS No 329901-24-8: 4-{4-[3-(Dimethylamino)propyl]-5-methyl-4H-1,2,4-triazol-3-yl}-1-methyl-1H-pyrazol-5-amine

The chemical compound with CAS No 329901-24-8, known as 4-{4-[3-(Dimethylamino)propyl]-5-methyl-4H-1,2,4-triazol-3-yl}-1-methyl-1H-pyrazol-5-amine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of extensive research due to its unique structural features and promising applications in drug development and material science.

The molecular structure of this compound is characterized by the presence of a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is further substituted with a methyl group at position 1 and an amine group at position 5. Additionally, the compound features a triazole moiety at position 4 of the pyrazole ring. The triazole group is itself substituted with a dimethylaminopropyl chain and a methyl group at position 5. This intricate combination of functional groups contributes to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The presence of nitrogen atoms in both the pyrazole and triazole rings enhances the compound's ability to form hydrogen bonds, which is crucial for its interaction with biological targets such as enzymes and receptors. This makes it a potential candidate for drug design targeting various therapeutic areas including cancer, inflammation, and infectious diseases.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have employed various strategies such as nucleophilic substitution, condensation reactions, and catalytic processes to construct the desired molecule. The optimization of these synthetic routes has been a focal point in recent investigations to improve efficiency and scalability for potential industrial applications.

In terms of physical properties, this compound exhibits good solubility in polar solvents due to its amine functionality and heterocyclic framework. Its melting point and stability under different conditions have also been evaluated to assess its suitability for formulation into pharmaceutical products or other chemical formulations.

Beyond its chemical properties, this compound has shown interesting biological activities in preliminary assays. For instance, it has demonstrated moderate inhibitory effects on certain kinases involved in cellular signaling pathways. These findings suggest that further exploration into its pharmacokinetic profile and toxicity could pave the way for its development as a therapeutic agent.

Moreover, the compound's structure lends itself well to further modification through medicinal chemistry approaches such as site-specific substitution or bioisosteric replacement. Such modifications could enhance its bioavailability or improve its selectivity towards specific molecular targets.

In conclusion, the compound with CAS No 329901-24-, named 4-{4-[3-(Dimethylamino)propyl]-5-methyl-4H-1,2,4-triazol-3-yl}-1-methyl-pyrazol-5 strong>-amine), represents a promising lead in contemporary chemical research. Its unique structure, coupled with favorable biological properties, positions it as a valuable asset in advancing drug discovery efforts and exploring novel chemical functionalities.